Cas no 1806330-45-9 (1,4-Dimethyl-2-ethyl-6-fluorobenzene)

• Product Name: 1,4-Dimethyl-2-ethyl-6-fluorobenzene
• CAS No: 1806330-45-9
• MF: C₁₀H₁₃F
• MW: 152.208626508713
• CID: 5004551
• Update Time: 2025-11-02

1,4-Dimethyl-2-ethyl-6-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dimethyl-2-ethyl-6-fluorobenzene

• Inchi： 1S/C10H13F/c1-4-9-5-7(2)6-10(11)8(9)3/h5-6H,4H2,1-3H3
• InChI Key： LBXOBUGGUUNIIX-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(CC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• XLogP3: 3.5
• Topological Polar Surface Area: 0

Additional information on 1,4-Dimethyl-2-ethyl-6-fluorobenzene

Recent Advances in the Study of 1,4-Dimethyl-2-ethyl-6-fluorobenzene (CAS: 1806330-45-9) in Chemical and Biomedical Research

1,4-Dimethyl-2-ethyl-6-fluorobenzene (CAS: 1806330-45-9) is a fluorinated aromatic compound that has recently garnered significant attention in chemical and biomedical research due to its unique structural properties and potential applications in drug discovery and material science. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, particularly in the design of novel pharmaceuticals. The presence of fluorine atoms in aromatic rings often enhances the metabolic stability, bioavailability, and binding affinity of drug candidates. In this context, 1,4-Dimethyl-2-ethyl-6-fluorobenzene has emerged as a promising scaffold for the development of new therapeutic agents. Researchers have explored its utility as a building block in the synthesis of small-molecule inhibitors targeting various disease pathways.

A key area of investigation has been the compound's role in the modulation of enzyme activity. Preliminary studies suggest that derivatives of 1,4-Dimethyl-2-ethyl-6-fluorobenzene exhibit inhibitory effects on specific enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that structurally optimized analogs of this compound showed potent inhibition of cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. These findings open new avenues for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

In addition to its pharmacological potential, 1,4-Dimethyl-2-ethyl-6-fluorobenzene has also been investigated for its applications in material science. Its fluorinated aromatic structure makes it a valuable precursor for the synthesis of advanced polymers and liquid crystals. Recent work published in Advanced Materials has shown that the compound can be used to create high-performance polymers with exceptional thermal stability and electrical conductivity, which are highly desirable for applications in flexible electronics and energy storage devices.

The synthesis of 1,4-Dimethyl-2-ethyl-6-fluorobenzene has also seen significant advancements. A 2022 study in Organic Letters reported a novel, high-yield synthetic route that employs palladium-catalyzed cross-coupling reactions, significantly improving the efficiency and scalability of production. This methodological breakthrough is expected to facilitate further research and industrial applications of the compound.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its derivatives for clinical use. Ongoing research is focused on addressing these gaps, with particular emphasis on structure-activity relationship (SAR) studies and in vivo toxicity assessments. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, 1,4-Dimethyl-2-ethyl-6-fluorobenzene (CAS: 1806330-45-9) represents a versatile and valuable compound in both chemical and biomedical research. Its unique properties and broad applicability underscore its potential as a key player in the development of next-generation therapeutics and advanced materials. Continued research and innovation in this area are likely to yield significant scientific and commercial benefits in the near future.